Cas no 932390-39-1 (4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid)

• Product Name: 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid
• CAS No: 932390-39-1
• MF: C₈H₈BF₃O₃
• MW: 219.155469894409
• MDL: MFCD18447591
• CID: 1083511
• PubChem ID: 57497275
• Update Time: 2025-05-25

4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Hydroxymethyl)-3-(trifluoromethyl)phenyl)boronic acid
• [4-(hydroxymethyl)-3-(trifluoromethyl)phenyl]boronic acid
• 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic acid
• B-[4-(Hydroxymethyl)-3-(trifluoromethyl)phenyl]boronic-10B acid (ACI)
• MFCD18447591
• AKOS016016061
• (4-(Hydroxymethyl)-3-(trifluoromethyl)phenyl)boronicacid
• DB-344706
• CS-0189980
• D71506
• 932390-39-1
• 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid

• MDL： MFCD18447591
• Inchi： 1S/C8H8BF3O3/c10-8(11,12)7-3-6(9(14)15)2-1-5(7)4-13/h1-3,13-15H,4H2/i9-1
• InChI Key： JOMSLFNOGULATK-RVRFMXCPSA-N
• SMILES： C(C1C=C([10B](O)O)C=CC=1CO)(F)(F)F

Computed Properties

• Exact Mass: 220.0518588g/mol
• Monoisotopic Mass: 220.0518588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid

Recent Advances in the Application of 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid (CAS: 932390-39-1) in Chemical Biology and Pharmaceutical Research

4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid (CAS: 932390-39-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxymethyl and trifluoromethyl substituents, exhibits unique reactivity and stability, making it a valuable building block in medicinal chemistry and drug development. Recent studies have explored its potential in various domains, including protease inhibition, carbohydrate recognition, and as a key intermediate in the synthesis of bioactive molecules.

One of the most notable applications of 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid is its role in the development of protease inhibitors. Proteases are critical targets in the treatment of diseases such as cancer, viral infections, and inflammatory disorders. The boronic acid moiety of this compound can form reversible covalent bonds with the active site serine residues of proteases, leading to potent inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of novel thrombin inhibitors, showcasing its potential as a therapeutic agent for thrombotic disorders.

In addition to its protease inhibitory properties, this compound has been investigated for its ability to interact with carbohydrates, a feature that is particularly relevant in the field of glycobiology. The boronic acid group can form stable complexes with diols present in sugars, enabling the development of sensors and probes for detecting glycated proteins or monitoring glucose levels. A recent study in ACS Chemical Biology highlighted its use in the design of fluorescent probes for real-time monitoring of cellular glycosylation processes, offering new tools for studying metabolic diseases like diabetes.

The trifluoromethyl group in 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid also contributes to its metabolic stability and lipophilicity, enhancing its pharmacokinetic properties. This has made it a preferred intermediate in the synthesis of fluorinated pharmaceuticals, where the introduction of fluorine atoms can improve drug bioavailability and target specificity. A 2022 publication in Organic Letters detailed its use in the synthesis of a new class of antifungal agents, demonstrating its versatility in medicinal chemistry.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid. Recent advances in catalytic methods and green chemistry have addressed some of these issues, as reported in a 2023 Chemical Communications article. The development of more efficient synthetic routes is expected to further expand its utility in drug discovery and chemical biology.

In conclusion, 4-(Hydroxymethyl)-3-(trifluoromethyl)phenylboronic Acid (CAS: 932390-39-1) represents a multifaceted tool in modern chemical and pharmaceutical research. Its unique structural features enable diverse applications, from protease inhibition to carbohydrate recognition, while ongoing innovations in synthesis and characterization continue to unlock its full potential. Future research is likely to explore its use in targeted drug delivery systems and as a scaffold for the development of next-generation therapeutics.